Cas no 131172-61-7 (5-(4-chlorophenyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 131172-61-7
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 1227710
• PubChem ID: 774554
• Update Time: 2025-10-31

5-(4-chlorophenyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 5-(4-chlorophenyl)-
• 5-(4-Chloro-phenyl)-1H-pyrrole-2-carboxylicacid
• 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylic acid
• 5-(4-Chloro-phenyl)-1H-pyrrole-2-carboxylic acid
• EN300-153322
• DB-358605
• 5-(4-Chlorophenyl)-1H-pyrrole-2-carboxylic acid, AldrichCPR
• 131172-61-7
• SCHEMBL6890851
• SB63367
• MFCD01217348
• ALBB-036808
• 1H-Pyrrole-2-carboxylic acid,5-(4-chlorophenyl)-
• 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylicAcid
• AKOS000600329
• Z1344038790

• Inchi： 1S/C11H8ClNO2/c12-8-3-1-7(2-4-8)9-5-6-10(13-9)11(14)15/h1-6,13H,(H,14,15)
• InChI Key： KIUIWIJLBPLGPN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=C(C(=O)O)N1

Computed Properties

• Exact Mass: 221.02444
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09

5-(4-chlorophenyl)-1H-pyrrole-2-carboxylic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylic acid

Introduction to 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylic Acid (CAS No. 131172-61-7)

5-(4-chlorophenyl)-1H-pyrrole-2-carboxylic acid, with the chemical identifier CAS No. 131172-61-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound has garnered attention due to its versatile structural framework and potential applications in drug development. The presence of a pyrrole ring and a chlorophenyl substituent makes it an intriguing candidate for further exploration in synthetic chemistry and biological activity studies.

The compound's molecular structure, characterized by a pyrrole core linked to a carboxylic acid group and a chlorinated phenyl ring, offers multiple sites for functionalization. This structural versatility allows chemists to modify its properties, making it a valuable intermediate in the synthesis of more complex molecules. In recent years, there has been a growing interest in exploring such derivatives for their pharmacological potential.

One of the most compelling aspects of 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylic acid is its role as a building block in the development of novel therapeutic agents. The pyrrole moiety is known to be present in various bioactive molecules, including antiviral, antibacterial, and anticancer agents. The chlorophenyl group, on the other hand, can enhance lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. A particular area of interest has been the exploration of pyrrole derivatives for their potential to interact with biological targets. For instance, research has shown that certain pyrrole-based compounds can inhibit enzymes involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases.

The synthesis of 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylic acid involves multi-step organic reactions that require careful optimization. Common synthetic routes include cyclization reactions followed by functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the chlorophenyl moiety efficiently. These synthetic strategies ensure high yields and purity, which are essential for subsequent biological evaluations.

In terms of biological activity, preliminary studies on 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylic acid have revealed interesting properties. It has been observed to exhibit moderate affinity for certain protein targets, suggesting potential therapeutic applications. For example, its interaction with enzymes like cyclooxygenase (COX) has been explored, indicating possible benefits in pain management and anti-inflammatory therapies.

The compound's pharmacokinetic profile is another area of active investigation. Understanding how it is metabolized and excreted in vivo is crucial for developing safe and effective drugs. Preliminary pharmacokinetic studies suggest that 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylic acid has a reasonable half-life and bioavailability, which are favorable attributes for drug candidates.

One of the challenges in working with such compounds is ensuring their stability under various conditions. Factors like temperature, humidity, and light can affect the integrity of the molecule. Therefore, proper storage conditions and handling protocols must be followed to maintain the compound's efficacy throughout the research process.

The role of computational chemistry in studying 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylic acid cannot be overstated. Molecular modeling techniques allow researchers to predict how the compound will interact with biological targets at the atomic level. This information can guide experimental design and help identify potential lead compounds for further development.

In conclusion, 5-(4-chlorophenyl)-1H-pyrrole-2-carboxylic acid (CAS No. 131172-61-7) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.